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This guide provides answers to frequently asked questions and outlines best practices for
handling corresponding authorship in collaborative computational projects, particularly those
involving complex calculations and data analysis.

Frequently Asked Questions (FAQS)
Q1: Who qualifies as a corresponding author in a computational research project?

Al: The corresponding author is the individual who takes primary responsibility for
communication with the journal during the manuscript submission, peer-review, and publication
process.[1][2] In a computational project, this role is typically filled by the person who can most
effectively and accurately answer questions about the entirety of the work, including the
underlying code, data, and analytical methods. This may not necessarily be the person who
wrote the most code, but rather someone with a comprehensive understanding of the project.

Q2: What are the key responsibilities of a corresponding author?

A2: The corresponding author is responsible for:

e Ensuring all authors meet the criteria for authorship.[1][2]

e Managing communication between the journal and all co-authors.[3][4][5]

o Ensuring that all authors have approved the final manuscript and the author order.[3][4][5]
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» Responding to inquiries from the journal in a timely manner.[1][6]
» Being available after publication to respond to critiques and requests for data or code.[1][6]

e Providing statements regarding conflicts of interest, funding, and data availability on behalf of
all authors.[3]

Q3: How should we decide on the corresponding author in a large, multi-disciplinary
collaboration?

A3: The decision should be made collectively by the author group, ideally at the beginning of
the project.[1][7] Key factors to consider include:

o Breadth of knowledge: Who has the most comprehensive understanding of all aspects of the
project, from the experimental design to the computational analysis?

 Availability: Who has the time and availability to manage communications with the journal
and respond to queries promptly?[1][6]

e Long-term commitment: The corresponding author's responsibilities extend beyond
publication.[1][6] Choose someone who is likely to remain accessible for future
correspondence.

o Experience: While not a strict requirement, a researcher with prior experience as a
corresponding author may be better equipped to handle the role's demands.

Q4: Can we have more than one corresponding author?

A4: Some journals permit the designation of multiple corresponding authors.[2] This can be a
good option for highly interdisciplinary projects where expertise is distributed among several
individuals. If you opt for multiple corresponding authors, their specific roles and responsibilities
should be clearly defined and communicated to the journal.

Q5: What is the best way to document contributions to a computational project to inform
authorship decisions?

A5: Clear and consistent documentation is crucial. We recommend the following:
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» Version Control Systems (e.g., Git): Use a platform like GitHub or GitLab to track code
development. Commit messages should clearly describe the contributions of each author.

o Contributor Roles Taxonomy (CRediT): The CRediT taxonomy provides a standardized way
to describe each author's contribution to the work.[8] Many journals now encourage or
require a CRediT statement.

 Internal Documentation: Maintain a shared document that outlines the specific contributions
of each team member to different aspects of the project, such as conceptualization, data
curation, formal analysis, and writing.

Troubleshooting Guide
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Issue

Recommended Solution

Disagreement on who should be the

corresponding author.

Refer back to the initial agreement on
authorship. If one was not established, hold a
meeting with all authors to discuss the
responsibilities of the corresponding author and
who is best suited to fulfill them based on the
criteria outlined in the FAQs. The decision

should be a consensus.

The primary coder is not the best person to be

the corresponding author.

This is a common scenario. The corresponding
author needs a holistic understanding of the
project, not just the technical details of the code.
The primary coder's significant contribution
should be recognized through their position in
the author list (often as first author) and in the

author contributions statement.

The designated corresponding author is

unresponsive.

If the corresponding author is not fulfilling their
duties, the other authors should first attempt to
contact them to resolve the issue. If the problem
persists, the co-authors should collectively
decide on a new corresponding author and
inform the journal of the change, providing a
clear explanation and a signed statement of

agreement from all authors.[1]

A junior researcher made a significant
contribution but is hesitant to be the

corresponding author.

Provide mentorship and support to the junior
researcher. The senior authors can guide them
through the process. Alternatively, a senior
researcher can act as the corresponding author
while ensuring the junior researcher is fully
involved in the communication and decision-

making processes.

Experimental Protocols: A Framework for
Determining Corresponding Authorship
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To proactively address authorship, we recommend adopting the following protocol at the outset
of any collaborative computational project:

« Initial Authorship Discussion: Before any significant work begins, hold a meeting with all
potential contributors to discuss authorship. This discussion should cover:

[e]

The journal's specific authorship criteria (refer to guidelines from bodies like the ICMJE).[1]

[2]

[e]

The expected contributions of each individual.

o

A preliminary plan for the order of authors.

[¢]

The criteria for selecting the corresponding author.

o Contribution Tracking: Implement a system for tracking contributions throughout the project.
This could involve:

o Mandatory use of a version control system with informative commit messages.

o Regularly updating a shared document detailing individual contributions based on the
CRediT taxonomy.[8]

e Pre-Submission Authorship Review: Before preparing the manuscript for submission, hold
another meeting to finalize the author list, the order of authors, and the corresponding
author. This meeting should review the documented contributions and confirm that all listed
authors meet the journal's criteria. All authors must agree to the final author list and order.[4]

[5]

» Defining the Corresponding Author's Role: Once selected, the corresponding author should
create a clear communication plan for the submission and review process, ensuring all co-
authors are kept informed.[5]

Visualizing the Decision Process

The following diagram illustrates a recommended workflow for determining the corresponding
author in a collaborative computational project.
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Caption: Workflow for determining corresponding authorship.
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This logical flow diagram outlines the key stages and decision points in establishing

corresponding authorship for a collaborative research project.

Pre-Submission

> Handle Journal Submission

B>

Ensure All Authors Approve Manuscript

Corresponding Author

| Finalize Author List & Order

Peer Review

Coordinate Responses to Reviewers

Primary Contact for Journal

Post-Publication

Manage Corrections or Retractions
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Address Reader Inquiries
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Caption: Key responsibilities of the corresponding author.

This diagram illustrates the central role of the corresponding author in communicating with the
journal and co-authors throughout the publication lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Corresponding Authorship in
Computational Research]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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